5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: methyl 4-fluoro-3-(6-oxo-1H-pyridin-3-yl)benzoate
• InChI: InChI=1S/C13H10FNO3/c1-18-13(17)8-2-4-11(14)10(6-8)9-3-5-12(16)15-7-9/h2-7H,1H3,(H,15,16)
• InChI Key: AJPBMQKZFPGZQH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CNC(=O)C=C2
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID90683083
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261981-99-0

Description

5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine (5-FMC) is a fluorinated aromatic compound that is widely used in the synthesis of various pharmaceuticals and other chemicals. 5-FMC is a white crystalline solid that is soluble in water and has a melting point of 115-118°C. It is a member of the hydride family and is a stable, non-toxic molecule. 5-FMC has been used in numerous scientific research studies due to its ability to act as a substrate in various biochemical and physiological processes.

Scientific Research Applications

5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of various pharmaceuticals, such as antifungal drugs, antibiotics, and antiviral agents. It has also been used as a biochemical and physiological probe in studies of enzyme activity, protein-protein interactions, and protein-ligand interactions. In addition, 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has been used in studies of the structure and function of various membrane proteins, as well as studies of the mechanism of action of various drugs.

Mechanism of Action

The mechanism of action of 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed that 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% acts as a substrate for various biochemical and physiological processes. In particular, it is thought to act as a substrate for the synthesis of various pharmaceuticals and other chemicals, as well as for the synthesis of membrane proteins. In addition, it is thought to act as a probe for the study of enzyme activity, protein-protein interactions, and protein-ligand interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% are not fully understood. However, it is believed that 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% may act as a substrate for the synthesis of various pharmaceuticals and other chemicals, as well as for the synthesis of membrane proteins. In addition, it is thought to act as a probe for the study of enzyme activity, protein-protein interactions, and protein-ligand interactions.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% in laboratory experiments include its stability, non-toxicity, and solubility in water. Additionally, 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% can be synthesized from readily available starting materials, and it can be used as a substrate for the synthesis of various pharmaceuticals and other chemicals. However, the use of 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% in laboratory experiments is limited by its lack of specificity for certain biochemical and physiological processes.

Future Directions

There are a number of potential future directions for the use of 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% in scientific research. For example, it could be used as a probe for the study of enzyme activity, protein-protein interactions, and protein-ligand interactions. Additionally, 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% could be used as a substrate for the synthesis of various pharmaceuticals and other chemicals. Furthermore, 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% could be used in studies of the structure and function of various membrane proteins, as well as studies of the mechanism of action of various drugs. Finally, 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% could be used to investigate the biochemical and physiological effects of various drugs and other compounds.

Synthesis Methods

5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95% can be synthesized from the reaction of 2-fluoro-5-methoxycarbonylphenol and 2-hydroxypyridine. In this reaction, the phenol is reacted with the pyridine in the presence of a base such as sodium hydroxide or potassium hydroxide, and the resulting product is then treated with aqueous acid to form the desired 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-hydroxypyridine, 95%.